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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721

Essential Safety and Handling Guide for 5-Cyano-2-
picoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 5-Cyano-2-picoline (also known as 5-Cyano-2-

methylpyridine; CAS No. 3222-48-8). Adherence to these guidelines is critical for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Classification

5-Cyano-2-picoline is classified as a hazardous substance.[1] It is toxic if swallowed, in
contact with skin, or if inhaled.[1][2] It is also known to cause skin and serious eye irritation,
and may lead to respiratory irritation.[1][3]

GHS Hazard Statements:

H301: Toxic if swallowed

H311: Toxic in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation
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e H331: Toxic if inhaled

e H335: May cause respiratory irritation[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Cyano-2-picoline.

Property Value Reference
CAS Number 3222-48-8 [4][5]
Molecular Formula C7HeNz2 [61[7]
Molecular Weight 118.14 g/mol [7]

White to pale cream or yellow
Appearance _ _ [5]
crystalline powder or solid

Melting Point 82.0-86.0°C [5]

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when
handling 5-Cyano-2-picoline.
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PPE Category

Specifications

Rationale

Eye Protection

Chemical safety goggles or a
full-face shield (meeting EN

166 standard or equivalent).

Protects against splashes and
dust particles that can cause

serious eye irritation.[2][3]

Hand Protection

Chemically resistant,
impervious gloves (e.g., Nitrile
rubber). Inspect gloves for
tears or punctures before each

use.

Prevents skin contact, as the
substance is toxic and causes
skin irritation.[1][2]

Body Protection

A chemical-resistant lab coat
or apron. For larger quantities,
a full-body suit may be

necessary.

Protects against contamination

of personal clothing and skin.

[1](2]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate

cartridge is required.

Prevents inhalation of dust or
vapors, which are toxic and
can cause respiratory irritation.
[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 5-Cyano-2-picoline in a

laboratory setting.

1. Preparation and Precautionary Measures:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]
o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[1]

» Before starting, ensure all required PPE is available and in good condition.

o Keep incompatible materials, such as strong oxidizing agents and acids, away from the work

area.
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2. Handling the Chemical:

e Don the appropriate PPE as specified in the table above.

» When weighing or transferring the solid, do so carefully to avoid generating dust.

e If any of the chemical comes into contact with skin, immediately wash the affected area with
plenty of soap and water and seek medical attention.[1][2]

 In case of eye contact, rinse cautiously with water for several minutes, removing contact
lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.

[1]

e Avoid eating, drinking, or smoking in the laboratory where this chemical is handled.[1][2]
3. Post-Handling Procedures:

 After handling, thoroughly wash hands and any exposed skin.[1]

o Decontaminate the work area and any equipment used.

» Remove PPE carefully to avoid self-contamination.

o Store 5-Cyano-2-picoline in a tightly closed container in a dry, cool, and well-ventilated
place.[1] The storage area should be secure and locked.[1]

Disposal Plan

Proper disposal of 5-Cyano-2-picoline and its contaminated materials is crucial to prevent
environmental contamination and ensure safety.

e Unused Product and Residues: Waste from this product is classified as hazardous.[3] It must
be disposed of through an approved waste disposal plant in accordance with local, regional,
and national regulations.[1][3] Do not mix with other waste.

o Contaminated Packaging: The original container should be treated as hazardous waste.[3]
Dispose of the container at a hazardous or special waste collection point.[3] Do not reuse the
container.

e Spills: In case of a minor spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal. For larger spills,
evacuate the area and follow emergency procedures.

Workflow for Handling and Disposal
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Figure 1. Workflow for Safe Handling and Disposal of 5-Cyano-2-picoline

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 5-Cyano-2-picoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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